Cas no 1326809-68-0 (4-(4-Bromobenzoyl)-8-tert-butyl-1-oxa-4-azaspiro[4.5]decane-3-carboxylic acid)

• Product Name: 4-(4-Bromobenzoyl)-8-tert-butyl-1-oxa-4-azaspiro[4.5]decane-3-carboxylic acid
• CAS No: 1326809-68-0
• MF: C₂₀H₂₆BrNO₄
• MW: 424.328745365143
• MDL: MFCD19706507
• CID: 4694555
• Update Time: 2025-05-20

4-(4-Bromobenzoyl)-8-tert-butyl-1-oxa-4-azaspiro[4.5]decane-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-(4-Bromobenzoyl)-8-tert-butyl-1-oxa-4-azaspiro[4.5]decane-3-carboxylic acid
• CC(C)(C)C1CCC2(CC1)OCC(N2C(=O)C1=CC=C(Br)C=C1)C(O)=O

• MDL： MFCD19706507
• Inchi： 1S/C20H26BrNO4/c1-19(2,3)14-8-10-20(11-9-14)22(16(12-26-20)18(24)25)17(23)13-4-6-15(21)7-5-13/h4-7,14,16H,8-12H2,1-3H3,(H,24,25)
• InChI Key： VPLNLQBAPBYOQO-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C(N1C(C(=O)O)COC21CCC(C(C)(C)C)CC2)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 3
• Complexity: 543
• Topological Polar Surface Area: 66.8

Additional information on 4-(4-Bromobenzoyl)-8-tert-butyl-1-oxa-4-azaspiro[4.5]decane-3-carboxylic acid

Comprehensive Overview of 4-(4-Bromobenzoyl)-8-tert-butyl-1-oxa-4-azaspiro[4.5]decane-3-carboxylic acid (CAS No. 1326809-68-0)

4-(4-Bromobenzoyl)-8-tert-butyl-1-oxa-4-azaspiro[4.5]decane-3-carboxylic acid (CAS No. 1326809-68-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This spirocyclic compound features a unique 1-oxa-4-azaspiro[4.5]decane core, which is increasingly studied for its potential applications in drug discovery and material science. The presence of a 4-bromobenzoyl group and a tert-butyl moiety enhances its reactivity, making it a valuable intermediate in synthetic chemistry.

Researchers and industry professionals frequently search for CAS No. 1326809-68-0 due to its relevance in developing novel small-molecule inhibitors and bioactive compounds. Its structural complexity aligns with current trends in fragment-based drug design (FBDD), a hot topic in medicinal chemistry. The compound's spirocyclic scaffold is particularly intriguing, as such frameworks are known to improve metabolic stability and binding affinity in drug candidates.

The synthesis of 4-(4-Bromobenzoyl)-8-tert-butyl-1-oxa-4-azaspiro[4.5]decane-3-carboxylic acid involves multi-step organic reactions, often requiring palladium-catalyzed cross-coupling or carboxylic acid activation techniques. These methods are widely discussed in academic forums and patent literature, reflecting the compound's importance in high-value chemical synthesis. Its bromobenzoyl group also makes it a candidate for further functionalization via Suzuki-Miyaura coupling, a popular query among synthetic chemists.

In the context of AI-driven drug discovery, this compound's structural features are often analyzed using computational chemistry tools. Questions like "How to optimize spirocyclic compounds for better bioavailability?" or "What are the latest synthetic routes for bromobenzoyl derivatives?" are commonly explored in online research communities. The tert-butyl group in the molecule further contributes to its lipophilicity, a critical factor in ADME (Absorption, Distribution, Metabolism, Excretion) studies.

From an industrial perspective, CAS No. 1326809-68-0 is often sourced for custom synthesis projects, particularly in contract research organizations (CROs). Its applications extend to peptidomimetics and protease inhibitor development, areas with growing demand due to their relevance in treating chronic diseases. The compound's carboxylic acid functionality also allows for easy conjugation with other pharmacophores, a feature highlighted in recent patent filings.

Environmental and regulatory considerations are also part of the discourse around this compound. While not classified as hazardous, its brominated aromatic component prompts questions about green chemistry alternatives in synthesis. Researchers are increasingly interested in solvent-free reactions or biocatalytic methods to produce such compounds sustainably—a trend aligning with global ESG (Environmental, Social, and Governance) goals in the chemical industry.

In summary, 4-(4-Bromobenzoyl)-8-tert-butyl-1-oxa-4-azaspiro[4.5]decane-3-carboxylic acid represents a versatile building block in modern chemistry. Its combination of spirocyclic architecture, halogenated aryl groups, and carboxylic acid functionality makes it a focal point for innovation in drug design, material science, and catalysis. As the scientific community continues to explore its potential, this compound remains a subject of both academic curiosity and industrial utility.